Cas no 541-47-9 (3,3-Dimethylacrylic acid)
3,3-Dimethylacrylic acid structure
Product Name:3,3-Dimethylacrylic acid
CAS No:541-47-9
MF:C5O2
MW:92.0523014068604
MDL:MFCD00004366
CID:38192
PubChem ID:10931
Update Time:2025-10-30
3,3-Dimethylacrylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylbut-2-enoic acid
- 3-Methyl-2-butenoic acid~3-Methylcrotonic acid
- 3-Methyl-2-butenoic acid
- 3-Methylcrotonic acid
- 3,3-Dimethylacrylic acid
- Senecioic acid
- 3,3-Dimethylacrylic Acid,98%
-
- MDL： MFCD00004366
- Inchi： 1S/C5O2/c1-4(2)3-5(6)7
- InChI Key： CFFHPFSVDLTVOQ-UHFFFAOYSA-N
- SMILES： [C]/C(=[C]/C(=O)[O])/[C] |^1:0,2,5,6|
- BRN： 1720305
Computed Properties
- Exact Mass: 100.05200
- Monoisotopic Mass: 100.05243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 98.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Powder
- Density: 0.969-1.006
- Melting Point: 67.0 to 70.0 deg-C
- Boiling Point: 98°C/20mmHg(lit.)
- Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
- Refractive Index: 1.4226 (estimate)
- Water Partition Coefficient: Soluble in water, and methanol.
- PSA: 37.30000
- LogP: 1.03720
- FEMA: 3187
- Solubility: Soluble in most organic solvents
3,3-Dimethylacrylic acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H315,H318,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：3261
- WGK Germany：1
- Hazard Category Code： 37/38-41
- Safety Instruction： S26-S36/37/39
- FLUKA BRAND F CODES：21
- RTECS：GQ5425000
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Store at room temperature
- Safety Term：8
- Packing Group：III
- Risk Phrases：R37/38; R41
- Packing Group：III
- Hazard Level：8
3,3-Dimethylacrylic acid Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
3,3-Dimethylacrylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S6247-25mg |
Senecioic acid |
541-47-9 | 98.17% | 25mg |
¥795.17 | 2023-10-27 | |
| Fluorochem | 208603-25g |
3-Methylbut-2-enoic acid |
541-47-9 | 95% | 25g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 208603-100g |
3-Methylbut-2-enoic acid |
541-47-9 | 95% | 100g |
￡18.00 | 2022-02-28 | |
| TRC | M294930-5g |
3-Methylcrotonic Acid |
541-47-9 | 5g |
$ 92.00 | 2023-09-07 | ||
| TRC | M294930-25 g |
3-Methylcrotonic Acid |
541-47-9 | 25g |
85.00 | 2021-08-03 | ||
| TRC | M294930-100 g |
3-Methylcrotonic Acid |
541-47-9 | 100g |
90.00 | 2021-08-03 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5305-500 mg |
Senecioic acid |
541-47-9 | 99.22% | 500MG |
￥395.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5305-1 mL * 10 mM (in DMSO) |
Senecioic acid |
541-47-9 | 99.22% | 1 mL * 10 mM (in DMSO) |
￥485.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M0543-100g |
3,3-Dimethylacrylic acid |
541-47-9 | 98.0%(GC&T) | 100g |
￥395.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M0543-25g |
3,3-Dimethylacrylic acid |
541-47-9 | 98.0%(GC&T) | 25g |
￥180.0 | 2022-05-30 |
3,3-Dimethylacrylic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:541-47-9)3,3-Dimethylacrylic acid
Order Number:sfd14124
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:541-47-9)3,3-二甲基丙烯酸
Order Number:LE2463981;LE15345
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
(CAS:541-47-9)3,3-Dimethylacrylic acid
Order Number:LY0008
Stock Status:in Stock
Quantity:50KG
Purity:98%standard
Pricing Information Last Updated:Wednesday, 30 July 2025 14:20
Price ($):Inquiry
Email:losartan@crotonic-anhydride.com
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
(CAS:541-47-9)3,3-Dimethylacrylic acid
Order Number:C00049
Stock Status:please consult
Quantity:25kg
Purity:99%
Pricing Information Last Updated:Tuesday, 30 December 2025 14:59
Price ($):Inquiry
Email:lbhzll@163.com
3,3-Dimethylacrylic acid Related Literature
-
Ilyas Ahmad,R. N. Gedye,A. Nechvatal J. Chem. Soc. C 1968 185
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2. Structural assignment of the dianion of 3-methylbut-2-enoic acidAlessandro Bongini,Mario Orena,Sergio Sandri J. Chem. Soc. Chem. Commun. 1986 50
-
Nadeem Bashir Ganaie,Ghulam Mustafa Peerzada RSC Adv. 2017 7 13019
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4. Reactions of [Fe(cp)(CO)2Cl](cp =η-cyclopentadienyl) with 3-methylbut-2-enoic acid and its methyl ester. X-Ray crystal and molecular structure of bis[dicarbonyl(η-cyclopentadienyl)(3-methylbut-2-enoato)iron(II)]hydrogen hexafluoroantimonate and μ-chloro-bis[dicarbonyl(η-cyclopentadienyl)iron(II)] hexafluoroantimonateDomenico C. Cupertino,Marjorie M. Herding,David J. Cole-Hamilton,Helen M. Dawes,Michael B. Hursthouse J. Chem. Soc. Dalton Trans. 1986 1129
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5. Unsaturated carboxylic acid dienolates. Reaction with substituted cyclohexanones and unsubstituted cycloalkanones. Regio- and stereo-selectivityPablo Ballester,Antonio Costa,Angel García-Raso,Ramon Mestres J. Chem. Soc. Perkin Trans. 1 1989 21
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:541-47-9)3,3-Dimethylacrylic acid
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:541-47-9)3,3-二甲基丙烯酸
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry